Cas no 43140-82-5 (1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone)

• Product name: 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone
• CAS No: 43140-82-5
• MF: C₁₀H₁₁NO₅
• MW: 225.19804
• CID: 1094744
• PubChem ID: 73554591

1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethanone
• 43140-82-5
• 1-(2-hydroxy-5-methoxy-4-methyl-3-nitrophenyl)ethan-1-one

• Inchi： InChI=1S/C10H11NO5/c1-5-8(16-3)4-7(6(2)12)10(13)9(5)11(14)15/h4,13H,1-3H3
• InChI Key： LVDQDUFSXXZLRW-UHFFFAOYSA-N
• SMILES： CC1=C(C(=C(C=C1OC)C(=O)C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų